Cas no 2171591-09-4 (tert-butyl 3-amino-3-1-hydroxy-3-(propan-2-yl)cyclohexylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-1-hydroxy-3-(propan-2-yl)cyclohexylpyrrolidine-1-carboxylate
• CAS No: 2171591-09-4
• MF: C₁₈H₃₄N₂O₃
• MW: 326.474165439606
• CID: 5564774
• PubChem ID: 165596393
• Update Time: 2025-10-16

tert-butyl 3-amino-3-1-hydroxy-3-(propan-2-yl)cyclohexylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2171591-09-4
• EN300-1643312
• tert-butyl 3-amino-3-[1-hydroxy-3-(propan-2-yl)cyclohexyl]pyrrolidine-1-carboxylate
• tert-butyl 3-amino-3-1-hydroxy-3-(propan-2-yl)cyclohexylpyrrolidine-1-carboxylate

• Inchi： 1S/C18H34N2O3/c1-13(2)14-7-6-8-18(22,11-14)17(19)9-10-20(12-17)15(21)23-16(3,4)5/h13-14,22H,6-12,19H2,1-5H3
• InChI Key： RJTPHUAWIRKDQW-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C(C)C)C1)C1(CN(C(=O)OC(C)(C)C)CC1)N

Computed Properties

• Exact Mass: 326.25694295g/mol
• Monoisotopic Mass: 326.25694295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.8Ų